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Compound of Interest

Compound Name:
3-Bromo-5-t-butyl-2-

fluorobenzaldehyde

Cat. No.: B581592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

3-Bromo-5-t-butyl-2-fluorobenzaldehyde, a halogenated aromatic aldehyde of interest in

organic synthesis and medicinal chemistry. This document outlines its melting point, provides

context for its boiling point, and details the standardized experimental protocols for these

determinations.

Physicochemical Data Summary
The quantitative data for 3-Bromo-5-t-butyl-2-fluorobenzaldehyde are summarized in the

table below.

Property Value Source

Melting Point 43 - 45 °C [1]

Boiling Point Data not available

Molecular Formula C₁₁H₁₂BrFO [1]

Molecular Weight 259.118 g/mol [1]

Appearance
White to light yellow powder or

crystals
[1]
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Note: The boiling point for this specific compound is not readily available in the cited literature.

For context, a structurally related compound, 5-Bromo-2-fluorobenzaldehyde, has a reported

boiling point of 230 °C.[2][3]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of a solid organic compound like 3-Bromo-5-t-butyl-2-fluorobenzaldehyde.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely accepted and accurate technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of 3-Bromo-5-t-butyl-2-fluorobenzaldehyde

Procedure:

Sample Preparation: A small amount of the crystalline sample is finely ground using a mortar

and pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, forcing a small amount of the solid into the tube. The tube is then inverted and

tapped gently on a hard surface to pack the sample tightly into the sealed end. A sample

height of 2-3 mm is ideal.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.
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Melting Point Determination:

The apparatus is heated at a rapid rate initially until the temperature is approximately 15-

20 °C below the expected melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium

between the sample and the thermometer.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely liquefied is recorded as the

end of the melting range.

Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete liquefaction.

Determination of Boiling Point (Microscale Method)
For small quantities of a liquid or a low-melting solid, a microscale boiling point determination

can be employed.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: A small amount (approximately 0.2-0.3 mL) of the liquefied 3-Bromo-5-
t-butyl-2-fluorobenzaldehyde is placed into the small test tube.
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Capillary Inversion: A capillary tube is placed into the test tube with its open end down.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire, ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: The assembly is submerged in a heating bath. The bath is heated gradually.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. This occurs as the air trapped in the capillary

expands and is replaced by the vapor of the substance.

Boiling Point Determination: The heating is discontinued when a rapid and continuous

stream of bubbles is observed. The liquid is allowed to cool.

Recording: The temperature at which the bubbling ceases and the liquid just begins to enter

the capillary tube is recorded as the boiling point. At this temperature, the vapor pressure of

the substance equals the atmospheric pressure.

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the characterization of a novel

benzaldehyde derivative, from synthesis to property determination.
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Workflow for Physicochemical Characterization
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Caption: A logical workflow for the synthesis, purification, and physicochemical characterization

of a novel chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Bromo-5-t-butyl-2-fluorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581592#3-bromo-5-t-butyl-2-fluorobenzaldehyde-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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